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Get Quote

The table below summarizes the key identifiers and physical properties for the para-substituted isomer [1]

[2].

Property Value / Description

IUPAC Name 4-(Bromomethyl)benzaldehyde [1] [2]

CAS Number 51359-78-5 [1] [2]

Molecular Formula C8H7BrO [2]

Average Mass 199.047 Da [2]

Monoisotopic Mass 197.968027 Da [2]

Purity 97% [1]

Physical Form Solid [1]

Storage Temperature Refrigerator [1]

Synonyms 4-Formylbenzyl bromide; α-Bromo-4-formyltoluene [2]
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Synthesis and Experimental Context

Although a direct synthetic procedure for ortho-bromomethyl benzaldehyde was not located, the following

information provides relevant experimental context.

Synthesis of a Related Compound: A verified procedure from Organic Syntheses describes the

ortho-formylation of phenols to produce 3-bromosalicylaldehyde [3]. This demonstrates a reliable
method for introducing an aldehyde group ortho to an existing substituent on an aromatic ring. The

reaction uses anhydrous magnesium dichloride, paraformaldehyde, and triethylamine in dry
tetrahydrofuran, yielding a pale yellow solid [3].

Reported Synthesis of the Para-Isomer: One source states that 4-(Bromomethyl)benzaldehyde
"can be synthesized by the reaction of benzaldehyde with bromine in the presence of a base" [4].

Research Applications and Biological Relevance

The para-isomer has been used in research that may be relevant for drug development purposes [4]:

Cancer Studies Model: It has served as a model in cancer studies because of its ability to bind to
DNA and form an imine bond with thymine.

Protein Detection Reagent: It has been used as a reagent in analytical methods for protein
detection.

Experimental Workflow for Ortho-Substituted Aldehyde
Synthesis

Based on the synthesis of a similar ortho-substituted benzaldehyde, the following diagram outlines a

generalized experimental workflow. Please note that this is an adaptation for illustrative purposes.
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Experimental Workflow
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This diagram illustrates the key stages in a synthesis, from combining reagents under controlled conditions to

obtaining a purified product.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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